molecular formula C9H14ClN B8741714 1-(Chloromethyl)cycloheptane-1-carbonitrile

1-(Chloromethyl)cycloheptane-1-carbonitrile

Cat. No.: B8741714
M. Wt: 171.67 g/mol
InChI Key: GIWBLCHKADUJDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Chloromethyl)cycloheptane-1-carbonitrile is a useful research compound. Its molecular formula is C9H14ClN and its molecular weight is 171.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14ClN

Molecular Weight

171.67 g/mol

IUPAC Name

1-(chloromethyl)cycloheptane-1-carbonitrile

InChI

InChI=1S/C9H14ClN/c10-7-9(8-11)5-3-1-2-4-6-9/h1-7H2

InChI Key

GIWBLCHKADUJDZ-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CC1)(CCl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of cycloheptanecarbonitrile (12.3 g), 100 mmol) in THF (50 ml) was added dropwise to a well stirred solution of lithium diisopropylamide (105 mmol) in THF/hexane (75 ml/60 ml) under nitrogen, keeping the temperature at -65°. After 1 h, the solution was allowed to warm to ambient temperature and added dropwise to a well stirred solution of bromochloromethane (32.5 ml; 500 mmol) in THF (50 ml) under nitrogen keeping the temperature between -50° and -60°. After 10 min, the solution was allowed to warm to ambient temperature, poured into water (250 ml) and the aqueous mixture extracted with chloroform (3×150 ml). The extracts were washed with 2N-HCl (2×50 ml), saturated aq. NaHCO3 (100 ml), and water (100 ml), then dried (MgSO4) and evaporated under reduced pressure to give a brown oil (18.0 g). Distillation gave the title compound (12.65 g), b.p. 78°-80° at 0.25 mmHg.
Quantity
12.3 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
105 mmol
Type
reactant
Reaction Step Two
Name
THF hexane
Quantity
75 mL
Type
solvent
Reaction Step Two
Quantity
32.5 mL
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
250 mL
Type
reactant
Reaction Step Four
Name

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